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Compound of Interest

Compound Name: 3-Benzoylbenzyl bromide

Cat. No.: B023886

3-Benzoylbenzyl bromide is a bifunctional organic molecule featuring a benzophenone moiety
and a reactive benzyl bromide group. This unique structure makes it a valuable intermediate in
organic synthesis. The benzyl bromide functional group is a potent electrophile, susceptible to
nucleophilic substitution reactions, which allows for the facile introduction of the benzoylbenzyl
group into various molecular scaffolds.[1][2] The benzophenone core is a well-known
pharmacophore and photosensitizer, making its derivatives of great interest in medicinal
chemistry and materials science.

Understanding the physicochemical properties of a compound is paramount for its synthesis,
purification, and application. The boiling point, in particular, is a critical parameter that dictates
the conditions required for distillation, a primary method for purifying liquid organic compounds.
[3][4] It also provides insights into the substance's volatility and the strength of its
intermolecular forces. For a reactive compound like 3-benzoylbenzyl bromide, knowledge of
its boiling point is crucial for selecting appropriate reaction conditions to prevent thermal
decomposition.

Physicochemical Properties: A Comparative
Analysis

While a definitive, experimentally verified boiling point for 3-benzoylbenzyl bromide is not
prominently reported in publicly available literature, we can estimate its properties and
understand its expected behavior by examining its structure and comparing it to related
compounds. The presence of the bulky and polar benzoyl group is expected to significantly
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increase the boiling point compared to simpler benzyl bromides due to increased molecular
weight and stronger intermolecular dipole-dipole interactions.

Table 1: Physicochemical Data of 3-Benzoylbenzyl Bromide and Related Compounds

Molecular - . . .
Molecular . Boiling Point Melting Point
Compound Weight ( g/mol
Formula ) (°C) (°C)
3-Benzoylbenzyl
] C14H11BrO 275.14 Not Reported Not Reported
bromide
Benzyl Bromide C7H7Br 171.03 198-199 °CI[5][6] -3.9 °C[6]
3-Bromobenzyl 128-130 °C (at
_ C7HeBr2 249.93 39-41 °C[9]
bromide 12 mmHg)[7]1[8]
3-Methoxybenzyl )
) CsHeBrO 201.06 152 °C[10] Not Applicable
bromide
Benzophenone Ci13H100 182.22 305.4 °C 485 °C

Data for related compounds is provided for comparative purposes to estimate the properties of
3-benzoylbenzyl bromide. The boiling point of 3-bromobenzyl bromide is reported at reduced
pressure, indicating that the boiling point at atmospheric pressure would be significantly higher
and may be accompanied by decomposition.

Experimental Determination of Boiling Point

Given the anticipated high boiling point and potential thermal lability of 3-benzoylbenzyl
bromide, a micro-scale method is the preferred approach for its determination. The Siwoloboff
method is a reliable technique that requires only a small amount of the sample.[11][12][13] This
method determines the temperature at which the vapor pressure of the liquid equals the
surrounding atmospheric pressure.

Self-Validating Protocol: Micro-Boiling Point
Determination
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This protocol is designed to be self-validating by ensuring precise temperature control and
accurate observation of the boiling phenomenon.

Materials:

o Sample of 3-benzoylbenzyl bromide

o Capillary tube (sealed at one end)

e Fusion tube or small test tube (e.g., 75 x 10 mm)

o High-temperature thermometer or digital temperature probe

» Boiling point apparatus (e.g., aluminum block heater or Thiele tube with heating oil)[11][12]
o Safety glasses, lab coat, and chemical-resistant gloves

Step-by-Step Methodology:

o Sample Preparation: Add a small amount (a few drops, approximately 0.5 mL) of 3-
benzoylbenzyl bromide into the fusion tube. The liquid should be sufficient to cover the
bulb of the thermometer.

o Capillary Tube Insertion: Place the capillary tube into the fusion tube with its open end
submerged in the liquid and the sealed end pointing upwards.[11][12]

o Causality Explanation: The trapped air in the capillary tube will expand upon heating,
serving as an indicator of vapor pressure.

o Apparatus Assembly: Secure the fusion tube to the thermometer using a rubber band or
wire, ensuring the sample is level with the thermometer's bulb. Insert this assembly into the
heating block or Thiele tube.

o Causality Explanation: This ensures that the thermometer accurately measures the
temperature of the sample as it heats.

o Heating: Begin heating the apparatus at a slow, controlled rate (approximately 2-3 °C per
minute).
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o Trustworthiness Principle: A slow heating rate is critical to ensure thermal equilibrium
between the sample, the thermometer, and the heating medium, preventing overshooting
of the boiling point.

o Observation (First Reading, t1): As the temperature approaches the boiling point, a rapid and
continuous stream of air bubbles will emerge from the open end of the capillary tube.[12]
Note the temperature (t1) when this steady stream begins.

o Causality Explanation: This indicates that the vapor pressure of the liquid is overcoming
the atmospheric pressure.

o Observation (Second Reading, t2): Stop heating and allow the apparatus to cool slowly. The
stream of bubbles will slow down and eventually stop. The exact temperature at which the
liquid just begins to enter the capillary tube is the boiling point (t2).[12]

o Causality Explanation: At this moment, the vapor pressure of the liquid is equal to the
external atmospheric pressure. The pressure differential is no longer sufficient to keep the
liquid out of the capillary.

o Calculation: The boiling point is the average of the two recorded temperatures: Boiling Point
= (s +t2) / 2.

o Barometric Pressure: Record the atmospheric pressure at the time of the experiment. For
highly accurate work, a correction can be applied to normalize the boiling point to standard
pressure (760 mmHg).[12]

Workflow Visualization

The following diagram illustrates the key stages of the micro-boiling point determination
workflow.
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1. Sample Preparation
Add 0.5 mL of sample to fusion tube.

'

2. Capillary Insertion
Place sealed capillary tube (open end down) into the sample.

'

3. Apparatus Assembly
Attach fusion tube to thermometer and place in heating block.

'

4. Controlled Heating
Heat slowly (2-3 °C/min).

'

5. Observe Bubbling
Record temperature (t1) when a rapid, continuous stream of bubbles emerges.

'

6. Controlled Cooling
Remove heat and allow to cool slowly.

7. Observe Liquid Entry
Record temperature (t2) when liquid enters the capillary tube.

8. Calculate Boiling Point
BP = (tr +t2) /2
Record barometric pressure.

Click to download full resolution via product page

Caption: Workflow for Micro-Boiling Point Determination.

Reactivity and Safety Considerations
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As a benzylic bromide, 3-benzoylbenzyl bromide is expected to be a lachrymator and a skin
and respiratory tract irritant.[6][14][15] Benzyl bromides are reactive alkylating agents and
should be handled with appropriate care.[1][16]

Key Hazards:[14]

» Skin and Eye Irritation/Corrosion: Causes skin irritation and serious eye irritation.
 Inhalation Toxicity: Harmful if inhaled, may cause respiratory irritation.

o Harmful if Swallowed or in Contact with Skin.[14]

Handling and Personal Protective Equipment (PPE):

Ventilation: All manipulations should be performed in a certified chemical fume hood to avoid
inhalation of vapors.

Gloves: Wear chemical-resistant gloves (e.g., nitrile) to prevent skin contact.

Eye Protection: Chemical safety goggles and a face shield are mandatory.

Lab Coat: A flame-resistant lab coat should be worn at all times.

Thermal Stability: Benzylic bromides can decompose at elevated temperatures, potentially
releasing hydrogen bromide (HBr) gas.[6] This underscores the importance of using reduced
pressure (vacuum) distillation for purification rather than distillation at atmospheric pressure.
Determining the boiling point at reduced pressure and extrapolating to atmospheric pressure
using a nomograph is a safer and more accurate approach for compounds of this class.

Conclusion

While the precise boiling point of 3-benzoylbenzyl bromide is not readily available in the
literature, this guide provides the necessary theoretical framework and practical methodology
for its determination. By understanding its structural relationship to similar compounds,
researchers can anticipate a high boiling point. The detailed micro-scale determination protocol
offers a reliable and material-sparing method to experimentally verify this crucial
physicochemical property. Adherence to strict safety protocols is essential when handling this
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reactive intermediate to ensure the well-being of laboratory personnel and the integrity of the
experimental results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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